2,2,2-trifluoro-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C16H10F3N3O2/c17-16(18,19)15(23)20-12-8-6-11(7-9-12)14-22-21-13(24-14)10-4-2-1-3-5-10/h1-9H,(H,20,23)
• InChI Key: VYSLUACBWDIFNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)NC(=O)C(F)(F)F
• Molecular Formula: C16H10F3N3O2
• Molecular Weight: 333.26 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2,2,2-trifluoro-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide" typically involves the condensation of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives with different phenyl acetamide derivatives possessing a fluorine atom. This results in the formation of a series of compounds with varying substituents and properties (Parikh & Joshi, 2014).

Molecular Structure Analysis

The structure of compounds in this class is characterized by the presence of a 1,3,4-oxadiazole ring, which is known for its stability and biological relevance. The fluorinated acetamide moiety introduces electronegative fluorine atoms, which can significantly influence the compound's chemical behavior and interaction with biological targets.

Chemical Reactions and Properties

Compounds containing the 1,3,4-oxadiazole ring and fluorinated acetamide groups participate in various chemical reactions, mainly due to the reactive nature of the oxadiazole ring and the electronegativity of the fluorine atoms. These properties make them suitable candidates for further functionalization and application in different chemical syntheses.

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and boiling point, are influenced by the presence of the fluorinated acetamide group. Fluorine atoms contribute to the compound's overall polarity, affecting its solubility in organic solvents and water.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and acidity/basicity, are significantly affected by the 1,3,4-oxadiazole ring and the fluorinated acetamide group. The electron-withdrawing fluorine atoms can enhance the compound's acidity, while the oxadiazole ring contributes to its stability and potential for engaging in various chemical reactions.

(Parikh & Joshi, 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use in pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.